Cas no 394735-18-3 (N-1-(Cyclobutylmethyl)-2-(methoxymethylamino)-2-oxoethyl-carbamic Acid 1,1-Dimethylethyl Ester)

• Product Name: N-1-(Cyclobutylmethyl)-2-(methoxymethylamino)-2-oxoethyl-carbamic Acid 1,1-Dimethylethyl Ester
• CAS No: 394735-18-3
• MF: C₁₄H₂₆N₂O₄
• MW: 286.367244243622
• CID: 1062910
• PubChem ID: 20782733
• Update Time: 2025-06-26

N-1-(Cyclobutylmethyl)-2-(methoxymethylamino)-2-oxoethyl-carbamic Acid 1,1-Dimethylethyl Ester Chemical and Physical Properties

Names and Identifiers

• N-[1-(Cyclobutylmethyl)-2-(methoxymethylamino)-2-oxoethyl]-carbamic Acid 1,1-Dimethylethyl Ester
• tert-butyl N-[3-cyclobutyl-1-[methoxy(methyl)amino]-1-oxopropan-2-yl]carbamate
• TERT-BUTYL (3-CYCLOBUTYL-1-(METHOXY(METHYL)AMINO)-1-OXOPROPAN-2-YL)CARBAMATE
• SCHEMBL3729555
• [1-(Cyclobutylmethyl)-2-(methoxymethylamino)-2-oxoethyl]-carbamic Acid 1,1-Dimethylethyl Ester
• tert-Butyl {3-cyclobutyl-1-[methoxy(methyl)amino]-1-oxopropan-2-yl}carbamate
• DTXSID80609777
• DB-087024
• 394735-18-3
• N-1-(Cyclobutylmethyl)-2-(methoxymethylamino)-2-oxoethyl-carbamic Acid 1,1-Dimethylethyl Ester

• Inchi： 1S/C14H26N2O4/c1-14(2,3)20-13(18)15-11(9-10-7-6-8-10)12(17)16(4)19-5/h10-11H,6-9H2,1-5H3,(H,15,18)
• InChI Key： SVCOPFHEMNJDMX-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC(C(N(C)OC)=O)CC1CCC1)=O

Computed Properties

• Exact Mass: 286.18925731g/mol
• Monoisotopic Mass: 286.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 67.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-1-(Cyclobutylmethyl)-2-(methoxymethylamino)-2-oxoethyl-carbamic Acid 1,1-Dimethylethyl Ester

Professional Introduction to N-1-(Cyclobutylmethyl)-2-(methoxymethylamino)-2-oxoethyl-carbamic Acid 1,1-Dimethylethyl Ester (CAS No. 394735-18-3)

N-1-(Cyclobutylmethyl)-2-(methoxymethylamino)-2-oxoethyl-carbamic Acid 1,1-Dimethylethyl Ester, identified by its CAS number 394735-18-3, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a valuable candidate for further research and development in drug discovery and therapeutic applications.

The molecular structure of this compound features a cyclobutylmethyl group attached to an ethyl carbamate backbone, which is further functionalized with a methoxymethylamino moiety. This specific arrangement of functional groups imparts distinct chemical reactivity and biological activity, positioning the compound as a promising scaffold for the design of novel bioactive molecules. The presence of the 1,1-dimethylethyl ester group enhances the stability of the molecule, making it more suitable for synthetic transformations and biological studies.

In recent years, there has been growing interest in the development of molecules that can modulate biological pathways associated with inflammation, cancer, and neurodegenerative diseases. The structural features of N-1-(Cyclobutylmethyl)-2-(methoxymethylamino)-2-oxoethyl-carbamic Acid 1,1-Dimethylethyl Ester suggest that it may interact with various biological targets, including enzymes and receptors involved in these pathological processes. Preliminary studies have indicated that this compound exhibits potential inhibitory activity against certain key enzymes, which could translate into therapeutic benefits.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the cyclobutylmethyl group and the methoxymethylamino moiety necessitates careful selection of reagents and catalysts to avoid unwanted side reactions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, have been employed to construct the desired molecular framework efficiently.

The biological evaluation of N-1-(Cyclobutylmethyl)-2-(methoxymethylamino)-2-oxoethyl-carbamic Acid 1,1-Dimethylethyl Ester has revealed intriguing results in both in vitro and in vivo models. In cell-based assays, the compound has demonstrated ability to inhibit the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are known mediators of inflammation. These findings are particularly relevant given the increasing evidence linking chronic inflammation to various diseases.

methoxymethylamino group and biological targets appears to be critical for its observed effects on cellular processes. This suggests that further optimization of the molecular structure could enhance its potency and selectivity for specific therapeutic applications. Cyclobutylmethyl)-2-(methoxymethylamino)-2-oxoethyl-carbamic Acid 1,1-Dimethylethyl Ester are also an important consideration for its potential clinical utility. Preliminary pharmacokinetic studies indicate that the compound exhibits reasonable solubility and bioavailability, which are essential characteristics for an effective drug candidate. Additionally, its stability under various storage conditions makes it a practical choice for further development. Cyclobutylmethyl)-2-(methoxymethylamino)-2-oxoethyl-carbamic Acid 1,1-Dimethylethyl Ester represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features and promising biological activity make it a valuable asset for researchers exploring new therapeutic strategies. As ongoing studies continue to uncover its potential benefits, this compound is poised to play a crucial role in the development of innovative treatments for various diseases.